2-((5-Chloro-2,4-dimethoxyphenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-(5-chloro-2,4-dimethoxyanilino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C16H16ClNO5S/c1-9-4-5-14(24-9)16(20)23-8-15(19)18-11-6-10(17)12(21-2)7-13(11)22-3/h4-7H,8H2,1-3H3,(H,18,19)
• InChI Key: CKGVMMNOLAFFHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)OCC(=O)NC2=CC(=C(C=C2OC)OC)Cl
• Molecular Formula: C16H16ClNO5S
• Molecular Weight: 369.8 g/mol

Description

2-((5-Chloro-2,4-dimethoxyphenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C16H16ClNO5S and its molecular weight is 369.82. The purity is usually 95%.
BenchChem offers high-quality 2-((5-Chloro-2,4-dimethoxyphenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-Chloro-2,4-dimethoxyphenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methods and Chemical Properties

• A study detailed the one-pot synthesis of tetrasubstituted thiophenes, demonstrating a versatile approach to synthesizing complex thiophene derivatives, potentially including the compound of interest due to its thiophene and dimethoxyphenyl moieties. This synthesis utilizes a ring-opening and multicomponent protocol indicating the compound's relevance in synthetic organic chemistry (Sahu et al., 2015).

• Another study on novel heterocyclic disperse dyes incorporating thiophene moieties for dyeing polyester fibers suggests potential applications of related compounds in textile dyeing and materials science. This could infer the utility of the compound for developing new dyes with specific properties (Iyun et al., 2015).

Biological Activities and Applications

• Research on the synthesis and evaluation of nitrothiophene derivatives as radiosensitizers and bioreductively activated cytotoxins highlights the medicinal chemistry applications of thiophene-containing compounds. Though the specific compound isn't mentioned, the study underscores the broader potential of thiophene analogs in drug development and cancer therapy (Threadgill et al., 1991).

• A study focusing on the complexation of disperse dyes derived from thiophene with metals and their application on textiles demonstrates the compound's potential relevance in applied chemistry and materials science. This research may imply the compound's utility in developing advanced materials with specific functional properties (Abolude et al., 2021).